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Isocyanide IR Stretching Frequencies

v(C=N) Stretching

Notes and Conditions
Frequency (cm™?)

Compound / Context

General Isocyanides (Free) 2165 - 2110 Characteristic strong absorption range for
[1] the isocyano group (-N*=C~).

Isopropyl Isocyanide 2163 (predominant band)  Experimental value from gas-phase IR
(Free) [2] spectrum.

Alkyl Isocyanides (Bound ~2175 (free ligand) A single band for unbound ligand shifts to
to Myoglobin) [3] two peaks upon protein binding.

"

| | ~2075 & ~2125 (bound ligand) | "in" conformation: H-bond from protein lowers frequency. "out

conformation: Apolar environment results in higher frequency. |

Experimental Context and Methodologies

The data comes from specific experimental setups, which are crucial for interpretation.
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e Gas-Phase FTIR Spectroscopy: The value for isopropyl isocyanide (2163 cm~*) was obtained
using this method. The sample was purified, and the spectrum was collected on a high-resolution
FTIR spectrometer, providing data for the isolated molecule in the gas phase [2].

¢ Protein-Ligand Binding Studies (FTIR): The comparison data for methyl to hexyl isocyanides
come from studies where IR spectroscopy monitored ligand binding to sperm whale myoglobin. The
dramatic shift from ~2175 cm~1 to double peaks at ~2075/2125 cm~* reports on the ligand's
conformation and hydrogen-bonding status within the protein's binding pocket [3].

e Technical Consideration for IR Measurement: The isocyanide signal appears in a spectral region
(2300-1900 cm~1) where diamond ATR crystals used in FTIR can interfere. Single-reflection
diamond ATR accessories are more suitable for measuring this region than multiple-reflection ones

[4].

Interpretation Guide and Key Insights

For researchers, the IR spectrum provides more than just a fingerprint; it can reveal information about the

molecule's environment.

¢ Frequency and Bonding Environment: The exact absorption frequency is sensitive to the
environment. A lower frequency (e.g., near 2075 cm~1) suggests the isocyanide is in a polar
environment or acting as a H-bond acceptor, which reduces the C-N bond order. A higher
frequency (e.g., near 2125-2175 cm™?) is typical for a free ligand in a non-polar environment [3]
[1].

e Application in Drug Development: The myoglobin study [3] showcases how IR spectroscopy of
isocyanides can be a powerful tool. It can probe the nature of binding pockets in proteins, distinguish
between different binding modes, and help map steric and electronic constraints, which is highly
relevant for understanding drug-receptor interactions.

The following diagram illustrates the core concept of how hydrogen bonding in a protein pocket affects the

isocyanide's IR frequency, summarizing the key finding from the research.
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Apolar environment

Alkyl Isocyanide Ligand ] : :
[ V(CN) ~2175 cm™! Binds to Myoglobin H-bond donation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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